Cas no 1261905-10-5 (2-Chloro-5-(4-methylphenyl)pyridine-3-carboxylic acid)

2-Chloro-5-(4-methylphenyl)pyridine-3-carboxylic acid structure
1261905-10-5 structure
Product Name:2-Chloro-5-(4-methylphenyl)pyridine-3-carboxylic acid
CAS No:1261905-10-5
MF:C13H10ClNO2
MW:247.677002429962
MDL:MFCD18316750
CID:2762520
PubChem ID:53222531
Update Time:2025-04-21

2-Chloro-5-(4-methylphenyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1261905-10-5
    • 2-Chloro-5-(4'-methylphenyl)nicotinic acid
    • MFCD18316750
    • DTXSID50686934
    • 2-Chloro-5-(4-methylphenyl)pyridine-3-carboxylic acid
    • MDL: MFCD18316750
    • Inchi: 1S/C13H10ClNO2/c1-8-2-4-9(5-3-8)10-6-11(13(16)17)12(14)15-7-10/h2-7H,1H3,(H,16,17)
    • InChI Key: OAPFPARIOVKRGL-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=O)O)C=C(C=N1)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 247.0400063Da
  • Monoisotopic Mass: 247.0400063Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 50.2Ų

2-Chloro-5-(4-methylphenyl)pyridine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB278660-1 g
2-Chloro-5-(4'-methylphenyl)nicotinic acid; .
1261905-10-5
1g
€690.00 2022-06-11
abcr
AB278660-1g
2-Chloro-5-(4'-methylphenyl)nicotinic acid; .
1261905-10-5
1g
€690.00 2025-04-21
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